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Compound of Interest

Compound Name: 3-Methylisoquinoline

Cat. No.: B074773

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 3-
Methylisoquinoline (CAS No. 1125-80-0). The following sections detail the hazardous
properties of this compound, recommended handling procedures, and the experimental
methodologies used to determine its hazard profile. This document is intended to equip
researchers, scientists, and drug development professionals with the knowledge necessary to
handle 3-Methylisoquinoline safely in a laboratory setting.

GHS Hazard Identification and Classification

3-Methylisoquinoline is classified as a hazardous substance under the Globally Harmonised
System of Classification and Labelling of Chemicals (GHS). The primary hazards are skin
irritation, serious eye irritation, and respiratory irritation.[1][2][3][4] The GHS classification is
summarized in the table below.
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GHS
Classification
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and Category

Pictogram

Signal Word

Hazard
Statement

Skin H315: Causes
Corrosion/Irritatio ~ Skin Irrit. 2[2] walt text Warning[1][3][4] skin irritation[1]
n [21[3]
Serious Eye ) H319: Causes
Eye Irrit. 2[2] / L, ) )
Damage/Eye ne lalt text Warning[1][3][4] serious eye
Irritation irritation[1][2][3]
Specific Target
o H335: May
Organ Toxicity b, ) )
(Sing! STOT SE 3[2][3] lalt text Warning[1][3][4] cause respiratory
ingle

g irritation[1][2][3]

Exposure)

Precautionary Statements and First Aid Measures

Adherence to the following precautionary statements is crucial when handling 3-

Methylisoquinoline.[1][2][3][4] In the event of exposure, the first aid measures outlined below

should be implemented immediately.
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Category Precautionary Statements First Aid Measures
P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray.[1][3] P264: Wash skin
thoroughly after handling.[5]
Prevention P271: Use only outdoors or in
a well-ventilated area.[3] P280:
Wear protective
gloves/protective clothing/eye
protection/face protection.[5]
P302 + P352: IF ON SKIN:
Wash with plenty of water.[5]
P304 + P340: IF INHALED: _
) General Advice: Consult a
Remove person to fresh air o ]
physician. Show this safety
and keep comfortable for _
) data sheet to the doctor in
breathing.[6] P305 + P351 +
) attendance.[1] If Inhaled: If
P338: IF IN EYES: Rinse ) i
) ) breathed in, move person into
cautiously with water for ] ] ]
) fresh air. If not breathing, give
several minutes. Remove o o
) artificial respiration. Consult a
contact lenses, if present and . _
) o physician.[1] In case of Skin
easy to do. Continue rinsing.[1] )
Contact: Wash off with soap
[3] P312: Call a POISON
Response ) and plenty of water. Consult a
CENTER/doctor if you feel .
- physician.[1] In case of Eye
unwell.[7] P321: Specific ) )
Contact: Rinse thoroughly with
treatment (see supplemental
) o ) ) plenty of water for at least 15
first aid instruction on this )
) minutes and consult a
label).[2] P332 + P313: If skin o
o ) physician.[1] If Swallowed:
irritation occurs: Get medical ) ]
) ) Never give anything by mouth
advice/attention.[5] P337 + _
S _ to an unconscious person.
P313: If eye irritation persists: ) ]
) ) ) Rinse mouth with water.
Get medical advice/attention. o
Consult a physician.[1]
[5] P362 + P364: Take off
contaminated clothing and
wash it before reuse.[2]
Storage P403 + P233: Store in a well-

ventilated place. Keep
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container tightly closed.[2]
P405: Store locked up.[2][5]

Offer surplus and non-
recyclable solutions to a

P501: Dispose of licensed disposal company.

) contents/container to an Dissolve or mix the material
Disposal ) ] ]

approved waste disposal plant.  with a combustible solvent and

[2][5] burn in a chemical incinerator
equipped with an afterburner

and scrubber.[1]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure to 3-
Methylisoquinoline.

Engineering Controls:

e Work under a fume hood.[6]

o Ensure adequate ventilation, especially in confined areas.[8]

o Eyewash stations and safety showers must be close to the workstation location.[8]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Use tightly fitting safety goggles or a face shield (8-inch minimum). Use
equipment for eye protection tested and approved under appropriate government standards
such as NIOSH (US) or EN 166 (EU).[9]

» Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper
glove removal technique (without touching the glove's outer surface) to avoid skin contact
with this product. Dispose of contaminated gloves after use in accordance with applicable
laws and good laboratory practices. Wash and dry hands. The selected protective gloves
have to satisfy the specifications of Regulation (EU) 2016/425 and the standard EN 374
derived from it. Wear impervious clothing. The type of protective equipment must be selected
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according to the concentration and amount of the dangerous substance at the specific
workplace.[1]

o Respiratory Protection: For nuisance exposures, use type P95 (US) or type P1 (EU EN 143)
particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2
(EU EN 143) respirator cartridges. Use respirators and components tested and approved
under appropriate government standards such as NIOSH (US) or CEN (EU).[1]

Handling Procedures:

Avoid contact with skin and eyes.[1]

Avoid formation of dust and aerosols.[1]

Provide appropriate exhaust ventilation at places where dust is formed.[1]

Wash hands before breaks and at the end of the workday.[1]
Storage Conditions:
e Store in a cool place.[1]

o Keep container tightly closed in a dry and well-ventilated place.[1]

Experimental Protocols for Hazard Determination

The hazard classifications for 3-Methylisoquinoline are based on standardized experimental
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD). While specific study reports for 3-Methylisoquinoline are not publicly
available, the methodologies likely followed the OECD guidelines for acute toxicity testing.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test provides information on the health hazards likely to arise from dermal exposure to a
substance.[2]

Principle: The test substance is applied in a single dose to a small area of the skin of an
experimental animal, typically an albino rabbit.[10] Untreated skin areas serve as a control. The
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degree of irritation is evaluated by scoring erythema and edema at specific intervals.
Methodology:
e Animal Selection: Healthy, young adult albino rabbits are used.

o Test Substance Application: Approximately 0.5 mL (for liquids) or 0.5 g (for solids) of the test
substance is applied to a small area of skin (about 6 cm?2) and covered with a gauze patch
and semi-occlusive dressing.

o Exposure Period: The exposure period is typically 4 hours.[11]

o Observation: After the exposure period, the residual test substance is removed. The skin is
examined for erythema and edema at 1, 24, 48, and 72 hours after application.[10]

e Scoring: Skin reactions are graded according to a standardized scoring system.

» Evaluation: The reversibility of the observed effects is also assessed. If the response persists
to the end of the 14-day observation period, the substance is considered an irritant.[10]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This method is used to assess the potential of a substance to cause eye irritation or corrosion.

[115]

Principle: The test substance is applied in a single dose to the conjunctival sac of one eye of an
experimental animal, usually an albino rabbit. The other eye remains untreated and serves as a
control.[6] The degree of eye irritation is evaluated by scoring lesions of the cornea, iris, and
conjunctiva at specified intervals.

Methodology:

e Animal Selection: Healthy, young adult albino rabbits with no pre-existing eye irritation or
defects are used.[12]

o Test Substance Application: A single dose of the test substance (typically 0.1 mL for liquids or
0.1 g for solids) is instilled into the conjunctival sac of one eye.
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Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[6]

Scoring: Lesions of the cornea (opacity), iris, and conjunctiva (redness and chemosis) are
scored using a standardized system.

Evaluation: The ocular irritation scores are evaluated in conjunction with the nature, severity,
and reversibility of the lesions.[6] The use of topical anesthetics and systemic analgesics is
recommended to minimize pain and distress.[6]

Acute Inhalation Toxicity (OECD Guideline 436 - Acute
Toxic Class Method)

This guideline provides a method for assessing the health hazards of short-term exposure to a

substance by inhalation and allows for its classification according to the GHS.[13][14] This

method can be used to infer respiratory irritation potential.

Principle: This method uses a stepwise procedure with a small number of animals (typically

rats) per step.[13] Animals are exposed to one of four fixed concentration levels for a set

duration. The presence or absence of mortality or morbidity determines the next step in the

procedure.

Methodology:

Animal Selection: Healthy, young adult rats are the preferred species.

Exposure: Animals are exposed to a pre-defined concentration of the test substance (as a
gas, vapor, or aerosol) in an inhalation chamber for 4 hours.[13]

Stepwise Procedure: The test starts with a concentration from one of four fixed levels. The
outcome of this step (mortality or survival) determines the next concentration to be tested.

Observation: Animals are observed for clinical signs of toxicity for at least 14 days.[13] Body
weight is measured at least weekly.

Endpoint: The primary endpoint is mortality, which allows for the classification of the
substance into a GHS category for acute inhalation toxicity. Observations of clinical signs
such as labored breathing can indicate respiratory irritation.
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» Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.[13]

The following diagrams illustrate key safety concepts relevant to handling 3-
Methylisoquinoline.
3-Methylisoquinoline
¥_/
GHS H‘arlzard Classes W
Skin Irritation Serious Eye Irritation Respiratory Irritation
==2
|
a Label Element#\ ( Hazard Statements
Y A \ 4
Exc'laai::r:gg::\ml\;lark H315: Causes skin irritation T H319: Causes serious eye irritation T H335: May cause respiratory irritation h‘

Y

Signal Word:
Warning

P ——

Click to download full resolution via product page

Caption: GHS Hazard Classification for 3-Methylisoquinoline.
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1. Assess Hazards
(Review SDS)

2. Select Appropriate PPE

3. Prepare Work Area
(Fume Hood, Spill Kit)

J
~

N
é Handling

Procedure

4. Don PPE

5. Handle Chemical
(Avoid dust/aerosol formation)

6. Doff & Dispose of PPE
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é Post-Handling A i l
y
Follow Spill Administer First Aid
1l GIEEIEIA Cleanup Protocol & Seek Medical Attention

8. Wash Hands Thoroughly

9. Store Chemical Properly
Na ~/

Click to download full resolution via product page

Caption: General Laboratory Safety Workflow for Handling Hazardous Chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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